3-(2-Chloro-5-methylsulfanylphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid

• IUPAC Name: 3-(2-chloro-5-methylsulfanylphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C15H20ClNO4S/c1-15(2,3)21-14(20)17-12(13(18)19)8-9-7-10(22-4)5-6-11(9)16/h5-7,12H,8H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key: JNQGFFYXGPPHED-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=C(C=CC(=C1)SC)Cl)C(=O)O
• Molecular Formula: C15H20ClNO4S
• Molecular Weight: 345.8 g/mol

Description

The compound of interest, due to its complex structure, may be involved in a variety of chemical reactions and possess unique physical and chemical properties. Its synthesis and properties are important for developing new materials and chemicals with specific functionalities.

Synthesis Analysis

The synthesis of compounds with similar structural motifs often involves multi-step reactions, including the functionalization of aromatic systems and the introduction of sulfanyl and carboxylic acid groups. While specific synthesis routes for the compound are not directly reported, related compounds such as sulfuric acid ([3-(3-silicapropyl)sulfanyl]propyl)ester have been synthesized through reactions involving chlorosulfonic acid and mercaptopropylsilica (MPS), suggesting potential pathways for synthesizing sulfanyl-substituted phenyl compounds (Niknam & Saberi, 2009).

Molecular Structure Analysis

The molecular structure of compounds containing sulfanyl groups and carboxylic acid functionalities often exhibits significant interactions, such as hydrogen bonding and pi-pi stacking, which can influence their crystalline structure and reactivity. Studies on similar compounds have shown the importance of X-ray crystallography in determining the exact configuration and the role of non-covalent interactions in stabilizing the molecular structure (Kumarasinghe et al., 2009).

Scientific Research Applications

Synthesis and Chemical Transformations

The synthesis and chemical transformations involving chloro, methylsulfanyl, and propanoic acid derivatives have been explored for creating complex molecules. For instance, Fraser et al. (1992) described the synthesis of azepinones through reactions involving similar chloro and propanoic acid derivatives, highlighting methodologies that could potentially apply to the synthesis of the compound (Fraser, Proctor, & Redpath, 1992). Similarly, Aghekyan et al. (2017) investigated the synthesis and biological activity of compounds involving chloro and propanol derivatives, suggesting possible routes for synthesizing and testing the bioactivity of related compounds (Aghekyan, Mkryan, Tsatinyan, Noravyan, & Gasparyan, 2017).